![molecular formula C6H8N4O3 B3427317 6-Amino-1,3-dimethyl-5-nitrosouracil CAS No. 58537-55-6](/img/structure/B3427317.png)
6-Amino-1,3-dimethyl-5-nitrosouracil
Overview
Description
6-Amino-1,3-dimethyl-5-nitrosouracil is a compound that appears as a purple powder . It is also known by other names such as 6-Amino-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione and 6-Amino-1,3-dimethyl-5-nitro-uracil .
Synthesis Analysis
The synthesis of this compound involves the condensation of cyanoacetic acid with dimethylurea in the presence of acetic anhydride, followed by nitrosation with sodium nitrite. This process results in the formation of this compound with a yield of 80-85%.Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C6H8N4O4 . The compound can present in nitrone–enamine form (Tautomer A) or oxime–imine form (Tautomer B) .Chemical Reactions Analysis
The reactions of this compound with various thiols lead to condensation as well as oxidation–reduction products . These reactions involve both condensation and oxidation-reduction processes.Physical and Chemical Properties Analysis
This compound has a melting point of 241-243°C and a boiling point of 240.8±50.0℃ (760 Torr). Its density is 1.61±0.1 g/cm3 (20 ºC 760 Torr). The compound is slightly soluble in DMSO and Methanol when heated .Scientific Research Applications
Chemical Reactions and Synthesis
The compound 6-Amino-1,3-dimethyl-5-nitrosouracil has been involved in various chemical reactions leading to the synthesis of different products. Youssefyeh (1975) found that its reactions with thiols can yield products like disulphides, [1,2,5]thiadiazolo[3,4-d]pyrimidine-5,7-dione, pteridine-2,4-diones, and others, indicating its versatility in synthesis processes (Youssefyeh, 1975).
Role in Drug Synthesis
This compound has been identified as an intermediate in the manufacture of drugs like theophylline and caffeine. Its synthesis involves the condensation of cyanoacetic acid with dimethylurea, among other steps (Abramova, Kuteliya, & Feklistova, 1978).
Role in Lumazine Derivatives Synthesis
The treatment of this compound with dimethyl acetylenedicarboxylate can produce lumazine derivatives, important in various biochemical pathways (Yoneda, Koga, Nishigaki, & Fukazawa, 1982).
Involvement in Molecular Orbital Calculations and Complex Formation
Molecular orbital calculations of this compound have been performed to discuss its role in coordination, and its copper complex has been synthesized and structurally determined by X-ray diffraction (Salas et al., 1992).
Antioxidant Properties
Research indicates that certain derivatives of this compound possess antioxidant properties, as demonstrated in studies on 1,3-Dimethyl-6-Ethyluracile derivatives (Grabovskii et al., 2018).
Applications in Spectrophotometry and Electrochemistry
This compound has also been studied in the context of spectrophotometry and electrochemical applications. For instance, its behavior in selective complexation with bivalent metal ions has been investigated using spectrophotometric techniques, revealing insights into its binding properties with metal ions (Kumar et al., 2020). Additionally, its electrochemical hydrogenation mechanism has been explored, showing its potential in electrochemical reactions (Xien, 2006).
Mechanism of Action
Target of Action
6-Amino-1,3-dimethyl-5-nitrosouracil (DANU) is a tautomeric model material . It can present in two forms: nitrone–enamine form (Tautomer A) or oxime–imine form (Tautomer B)
Mode of Action
The mode of action of DANU involves its ability to interconvert between its tautomeric forms . This interconversion is influenced by the nature of the solvent, pH, and solvent temperature . In a solvate with a DANU/DMSO ratio of 1:1, only Tautomer A was formed in the tautomeric crystal . This suggests that the interaction of DANU with its environment can influence its tautomeric form and, consequently, its properties.
Biochemical Pathways
It is known that tautomers can have very different physical chemical properties, such as optical properties, absorption in raman spectra, and bioactivities . Therefore, the tautomeric form of DANU could potentially influence various biochemical pathways.
Pharmacokinetics
The tautomeric form of danu in solution can be influenced by the nature of the solvent, which could potentially impact its bioavailability .
Result of Action
It is known that tautomers can have very different physical chemical properties , suggesting that the tautomeric form of DANU could potentially have diverse effects at the molecular and cellular level.
Action Environment
The action of DANU is influenced by environmental factors such as the nature of the solvent, pH, and solvent temperature . These factors can influence the tautomeric form of DANU in solution . For example, in a solvate with a DANU/DMSO ratio of 1:1, only Tautomer A was formed in the tautomeric crystal . This suggests that the environment can influence the tautomeric form of DANU and, consequently, its action, efficacy, and stability.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-amino-1,3-dimethyl-5-nitrosopyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N4O3/c1-9-4(7)3(8-13)5(11)10(2)6(9)12/h7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGBDANYXBKROBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=O)N(C1=O)C)N=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8029280, DTXSID001176363 | |
Record name | 6-Amino-1,3-dimethyl-5-nitrosouracil | |
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Record name | Dihydro-6-imino-1,3-dimethyl-2,4,5(3H)-pyrimidinetrione 5-oxime | |
Source | EPA DSSTox | |
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Molecular Weight |
184.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>27.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26663120 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
6632-68-4, 58537-55-6 | |
Record name | 6-Amino-1,3-dimethyl-5-nitroso-2,4(1H,3H)-pyrimidinedione | |
Source | CAS Common Chemistry | |
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Record name | 6-Amino-1,3-dimethyl-5-nitrosouracil | |
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Record name | Dihydro-6-imino-1,3-dimethyl-3H-pyrimidine-2,4,5-trione 5-oxime | |
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Record name | DANU | |
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Record name | DANU | |
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Record name | 2,4(1H,3H)-Pyrimidinedione, 6-amino-1,3-dimethyl-5-nitroso- | |
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Record name | 6-Amino-1,3-dimethyl-5-nitrosouracil | |
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Record name | Dihydro-6-imino-1,3-dimethyl-2,4,5(3H)-pyrimidinetrione 5-oxime | |
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Record name | 6-amino-1,3-dimethyl-5-nitrosouracil | |
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Record name | 6-AMINO-1,3-DIMETHYL-5-NITROSOURACIL | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the main reactions 6-amino-1,3-dimethyl-5-nitrosouracil undergoes with thiols?
A: this compound reacts with thiols through both condensation and oxidation-reduction pathways []. This leads to a variety of products including disulfides, 4,6-dimethyl[1,2,5]thiadiazolo[3,4-d]pyrimidine-5,7-dione, pteridine-2,4-diones, purine-2,6-diones, pyrimidopteridines, and 5,6-diamino-1,3-dimethyluracil []. The specific products formed depend on the thiol used and reaction conditions.
Q2: Can this compound be used to synthesize other heterocycles?
A: Yes, this compound serves as a versatile precursor in heterocyclic chemistry. For example, it reacts with phenacylidentriphenylphosphoranes to yield 7-substituted 1,3-dimethyl-lumazines []. Additionally, reacting it with dimethyl acetylenedicarboxylate (DMAD) leads to the formation of 6,7-bis(dimethoxycarbonyl)-1,3-dimethyllumazine, a valuable intermediate in the synthesis of lumazine derivatives [].
Q3: Is there a total synthesis method for theacrine utilizing this compound?
A: Yes, a total synthesis method for theacrine utilizes this compound as a starting material []. This method involves a series of reactions including nitrosation, reduction, cyclization, and methylation, offering a scalable alternative to extraction from natural sources [].
Q4: What is known about the structural characteristics of this compound?
A: this compound monohydrate crystallizes in the orthorhombic space group Pnam []. The structure of this compound, and its related derivative 6-amino-5-formyl-1,3-dimethyluracil monohydrate, show similarities to those observed when these uracil derivatives act as ligands in metal complexes [].
Q5: Have computational methods been used to study this compound?
A: Yes, molecular orbital calculations have been performed on this compound []. Although specific details of these calculations are not provided in the abstract, they likely provide insights into electronic structure, reactivity, and potential interactions with other molecules.
Q6: What about the stability and potential applications of this compound?
A: While specific stability data is limited in the provided abstracts, research has explored the habit evolution of this compound hydrate in the presence of acid and polymer additives []. This suggests efforts to understand and potentially control its crystallization behavior, which is important for potential applications. Furthermore, the role of solvents in the crystallization of this compound has also been investigated [], highlighting the importance of solvent selection for controlling its solid-state properties.
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